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Compound of Interest

Compound Name: UNC 1215

Cat. No.: B1191890

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical probes like UNC1215 is a critical component of laboratory safety and regulatory

compliance. While specific disposal instructions for UNC1215 are not extensively detailed in

publicly available Safety Data Sheets (SDS), a comprehensive disposal plan can be formulated

by adhering to general best practices for chemical waste management. This guide provides

essential safety and logistical information for the proper disposal of UNC1215, ensuring the

protection of laboratory personnel and the environment.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to consult the product's Safety Data

Sheet (SDS) and be equipped with the appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves, a lab coat, and safety goggles. All handling of UNC1215,

particularly in its solid form, should be conducted in a well-ventilated area or a chemical fume

hood to minimize inhalation exposure.

Summary of Chemical and Storage Information
While specific quantitative data for the disposal of UNC1215 is not provided in available safety

literature, the following table summarizes key information about the compound.
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Property Data

CAS Number 1415800-43-9

Molecular Formula C₃₂H₄₃N₅O₂

Molecular Weight 529.72 g/mol

Form Solid

Recommended Storage Store at -20°C

Solubility Soluble in DMSO, Ethanol, and DMF

Experimental Protocol: Disposal of UNC1215 Waste
The following step-by-step procedure outlines the recommended protocol for the disposal of

UNC1215 and materials contaminated with it. This protocol is based on general guidelines for

hazardous chemical waste disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-

resistant gloves.

Chemical fume hood.

Leak-proof, sealable waste container compatible with the chemical waste.

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads).

Procedure:

Waste Segregation:

Do not mix UNC1215 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid waste (e.g., contaminated gloves, weigh boats, pipette tips) should be collected in a

designated, sealed container clearly labeled as "UNC1215 Solid Waste."

Liquid waste (e.g., unused solutions, solvent rinsates) should be collected in a separate,

sealed, and compatible container labeled as "UNC1215 Liquid Waste," specifying the

solvent used.

Container Management:

Use only containers that are in good condition, compatible with the chemical, and have a

secure, tight-fitting lid.

Label the waste container clearly with "Hazardous Waste," the full chemical name

"UNC1215," and the approximate concentration and quantity.

Keep the waste container closed at all times, except when adding waste.

Decontamination of Glassware and Surfaces:

Triple-rinse all contaminated glassware with a suitable solvent (such as ethanol or DMSO).

Collect the first two rinsates as hazardous liquid waste. The final rinse, if local regulations

permit, may be disposed of as non-hazardous waste, but it is best practice to collect all

rinsates as hazardous.

Wipe down any contaminated surfaces with an appropriate solvent and dispose of the

cleaning materials as solid hazardous waste.

Disposal of Empty Containers:

An empty container that held UNC1215 should be managed as hazardous waste unless it

has been triple-rinsed.

The rinsate from the container cleaning must be collected and disposed of as hazardous

liquid waste.

Once properly decontaminated, the container can be disposed of according to institutional

guidelines for non-hazardous laboratory glass or plastic.
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Waste Storage and Pickup:

Store the sealed and labeled waste containers in a designated satellite accumulation area

within the laboratory.

Follow your institution's procedures to request a waste pickup from the Environmental

Health and Safety (EHS) department. Do not dispose of UNC1215 waste down the drain

or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of UNC1215.
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To cite this document: BenchChem. [Navigating the Safe Disposal of UNC1215: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191890/docs#navigating-the-safe-disposal-of-
unc1215-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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